Cas no 91398-07-1 (3-chloro-6-[(4-methoxybenzyl)oxy]pyridazine)

• Product Name: 3-chloro-6-[(4-methoxybenzyl)oxy]pyridazine
• CAS No: 91398-07-1
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 1963785
• PubChem ID: 28058767
• Update Time: 2025-04-21

3-chloro-6-[(4-methoxybenzyl)oxy]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-[(4-methoxybenzyl)oxy]pyridazine
• (4-chloro-phenyl)-(6-chloro-pyridazin-3-yl)-amine
• AC1LDF6X
• ZINC00344220
• STL200179
• HMS2810E20
• MLS000769383
• 3-Chlor-6-(4-chloranilino)pyridazin
• 3-Chlor-6-(4-methoxybenzoxy)-pyridazin
• 3-chloro-6-(4-methoxy-benzyloxy)-pyridazine
• AKOS009038115
• STOCK3S-45194
• MCULE-7128267248
• 3-Chloro-6-((4-methoxybenzyl)oxy)pyridazine
• AKOS000246978
• SCHEMBL25257960
• 91398-07-1
• A1-04761

• Inchi： 1S/C12H11ClN2O2/c1-16-10-4-2-9(3-5-10)8-17-12-7-6-11(13)14-15-12/h2-7H,8H2,1H3
• InChI Key： USZQZPQYBMDVOR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 250.0509053Da
• Monoisotopic Mass: 250.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.2Ų